6-(4-Heptylpiperidin-1-yl)hexan-1-ol;hydrochloride

• CAS No.: 61515-53-5
• Molecular Formula: C18H38ClNO
• Molecular Weight: 320.0 g/mol
• IUPAC Name: 6-(4-heptylpiperidin-1-yl)hexan-1-ol;hydrochloride
• InChI: InChI=1S/C18H37NO.ClH/c1-2-3-4-5-8-11-18-12-15-19(16-13-18)14-9-6-7-10-17-20;/h18,20H,2-17H2,1H3;1H
• InChI Key: XEJIAJARDDTSPT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1CCN(CC1)CCCCCCO.Cl

Description

6-(4-Heptylpiperidin-1-yl)hexan-1-ol;hydrochloride is a chemical compound that belongs to the class of piperidine derivatives. It is characterized by the presence of a heptyl group attached to the piperidine ring and a hexanol chain. This compound is often used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(4-Heptylpiperidin-1-yl)hexan-1-ol;hydrochloride typically involves multiple steps. One common method includes the reaction of 4-heptylpiperidine with hexan-1-ol under specific conditions to form the desired product. The reaction conditions often involve the use of a suitable solvent and a catalyst to facilitate the reaction.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its hydrochloride form.

Chemical Reactions Analysis

Types of Reactions

6-(4-Heptylpiperidin-1-yl)hexan-1-ol;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reagents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Conditions may involve the use of halogenating agents or nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

6-(4-Heptylpiperidin-1-yl)hexan-1-ol;hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is conducted to explore its potential therapeutic applications, including its effects on specific biological pathways.

Industry: It is used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 6-(4-Heptylpiperidin-1-yl)hexan-1-ol;hydrochloride involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and influencing various biological pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

6-(Piperidin-1-yl)hexan-1-ol: A similar compound with a piperidine ring and a hexanol chain but lacking the heptyl group.

4-Heptylpiperidine: A compound with a heptyl group attached to the piperidine ring but without the hexanol chain.

Uniqueness

6-(4-Heptylpiperidin-1-yl)hexan-1-ol;hydrochloride is unique due to the presence of both the heptyl group and the hexanol chain, which confer specific chemical properties and potential biological activities. This combination of functional groups makes it a valuable compound for various research applications.